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Solubility and Chemical Profile

The table below summarizes the key physical and chemical properties of TCO-PEG3-CH2CO2H that are

relevant for handling and dissolution.

Property Details

Chemical Formula C17H29NO7 [1]

Molecular Weight 359.42 g/mol [1]

Form Colorless to light yellow oil [2]

Recommended Solvents DMSO, DMF, DCM, Chloroform, THF [3] [2] [4]

Storage Condition -20°C, desiccated [1] [3]

Storage Form Frozen, under inert gas [5]

Troubleshooting Solubility Issues

Here is a step-by-step guide to diagnose and resolve common problems when working with TCO-PEG3-

CH2CO2H.
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Start: Solubility Issue

1. Check Storage Conditions
(-20°C, Desiccated, Inert Gas)

2. Select Appropriate Solvent
(Primary: DMSO, DMF)

3. Use Gentle Warming & Agitation
(37-40°C water bath, vortex)

4. Verify Solution Clarity
(Check for particulates/cloudiness)

5. Confirm Compound Integrity
(HPLC Analysis)

Success: Proceed with Experiment

Click to download full resolution via product page

Check Storage Conditions and Compound Integrity

Verify storage: The compound should be stored at -20°C, desiccated, and preferably under an inert
gas (like argon or nitrogen) to prevent degradation [3] [5].
Inspect visually: Pure TCO-PEG3-CH2CO2H is an oil [2]. If your sample is a solid or has discolored

significantly (e.g., dark yellow or brown), it may have degraded. Using a fresh, properly stored sample
is the first step in troubleshooting.
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Select and Use the Right Solvent

Primary solvents: Start with DMSO or DMF, which are highly effective for dissolving PEGylated
compounds [3] [2].

Protocol for dissolution:
Place the vial containing the compound at room temperature to warm up if it was frozen.

Gently tap the vial to ensure the material is at the bottom.
Slowly add a small volume of solvent (e.g., DMSO) and swirl gently without vigorous shaking,

which can introduce moisture.
If needed, use a 37-40°C water bath for brief periods (1-2 minutes) with gentle agitation to aid

dissolution [4].
Preparation of stock solutions: First, create a concentrated stock solution in DMSO or DMF. This

stock can then be diluted into aqueous buffers for your final experimental conditions. The PEG spacer
enhances water solubility, helping to keep the conjugate in solution upon dilution [6] [4].

Verify Solution and Conjugation Success

Inspect the solution: A properly prepared solution should be clear and colorless to slightly yellow
without cloudiness or insoluble particles [2].
Confirm conjugation with HPLC: If solubility issues persist after conjugation to a biomolecule, use

High-Performance Liquid Chromatography (HPLC) to analyze the product [7].
HPLC Function: Effectively separates reaction components, including free PEG, PEGylated

conjugates, and isomers based on molecular weight or charge [7].
Detection Methods: Since PEG lacks strong UV chromophores, use Refractive Index
Detection (RID) or Evaporative Light Scattering Detection (ELSD) for direct PEG
measurement [7]. HPLC-MS/MS allows sensitive quantitation of free PEG and identification of

PEGylated conjugates [7].

Key Considerations for Experimental Success

Plan experiments promptly: TCO groups are stable in aqueous buffered media for weeks at 4°C,
but once dissolved, use the compound quickly to maintain reactivity [4].

Understand the PEG advantage: The PEG3 spacer is designed to improve water solubility, reduce
aggregation of labeled biomolecules, and minimize steric hindrance during the subsequent click

reaction with tetrazines [6] [4].
Confirm reaction success: The reaction between TCO and tetrazine is extremely fast and efficient.

Successful conjugation can often be observed by the formation of a precipitate or completion of the
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reaction within minutes at room temperature [8] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://www.kerafast.com/productgroup/389/tco-peg3-maleimide
https://www.smolecule.com/products/s8397988?utm_src=pdf-custom-synthesis
https://axispharm.com/product/tco-peg3-ch2co2h/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB34849684_EN.htm
https://vectorlabs.com/products/tco-peg3-amine/?srsltid=AfmBOop55j8-S9LAl3yGl8913oVcuTADhtE1hS4bCqSzDDwu3Fhu_Zvl
https://www.kerafast.com/productgroup/389/tco-peg3-maleimide
https://www.tcichemicals.com/VN/en/p/T4259
https://axispharm.com/product-category/peg-linkers/tco-peg/
https://peg.bocsci.com/resources/high-performance-liquid-chromatography-hplc-technique.html
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://www.smolecule.com/products/b8397988#tco-peg3-ch2co2h-solubility-issues
https://www.smolecule.com/products/b8397988#tco-peg3-ch2co2h-solubility-issues
https://www.smolecule.com/products/b8397988#tco-peg3-ch2co2h-solubility-issues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8397988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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